Cas no 114417-01-5 (Carbamothioic acid, methyl(2-phenylethyl)-,S-(1,1-dimethylethyl) ester (9CI))

• Product name: Carbamothioic acid, methyl(2-phenylethyl)-,S-(1,1-dimethylethyl) ester (9CI)
• CAS No: 114417-01-5
• MF: C₁₄H₂₁NOS
• MW: 251.38764
• CID: 233877
• PubChem ID: 188883

Carbamothioic acid, methyl(2-phenylethyl)-,S-(1,1-dimethylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl(2-phenylethyl)-,S-(1,1-dimethylethyl) ester (9CI)
• 114417-01-5
• S-tert-butyl N-methyl-N-phenethylcarbamothioate
• DTXSID10921358
• s-tert-butyl methyl(2-phenylethyl)carbamothioate
• Carbamothioic acid, N-methyl-N-phenethyl-, S-tert-butyl ester

• Inchi： InChI=1S/C14H21NOS/c1-14(2,3)17-13(16)15(4)11-10-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3
• InChI Key： IYBMCDCEUIAVLM-UHFFFAOYSA-N
• SMILES： CC(SC(N(CCC1=CC=CC=C1)C)=O)(C)C

Computed Properties

• Exact Mass: 251.13453
• Monoisotopic Mass: 251.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives